Cas no 101460-85-9 (5-carboxyisatin Methyl Ester)

5-carboxyisatin Methyl Ester is a versatile organic compound known for its strong color-forming properties in chemical reactions. It offers high purity and stability, making it ideal for applications in analytical chemistry and biochemistry. The product's distinct colorimetric properties make it a valuable tool for quantitative analysis and identification of various compounds. Its ease of use and compatibility with various solvents further enhance its utility in research and industrial settings.

5-carboxyisatin Methyl Ester structure

Product Name:5-carboxyisatin Methyl Ester

CAS No:101460-85-9

MF:C₁₀H₇NO₄

MW:205.166882753372

MDL:MFCD11045030

CID:1129279

PubChem ID:46941535

Update Time:2025-10-18

5-carboxyisatin Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 5-carboxyisatin Methyl Ester
- Hexanoicacid, 6-hydroxy-3-methyl-, e-lactone (6CI,7CI,8CI)
- CTK1A1157
- 3-methylhexanolide
- 4-Methyl-2-oxepanone
- AC1LBYOE
- AGN-PC-0016NV
- b-Methyl-e-caprolactone
- AG-E-78201
- 5-methyl-carboxylate-isatin
- β-methyl-ε-caprolactone
- 2,3-dioxo-indoline-5-carboxylic acid methyl ester
- SureCN522959
- 3-Methylcaprolactone
- 2,3-Dioxo-indolin-5-carbonsaeure-methylester
- 5-methylcaprolactone
- methyl 2,3-dioxo-2,3-dihydro-1H-indole-5-carboxylate
- 4-methyl-oxepan-2-one
- 2-Oxepanone, 4-methyl-
- 6-methyl-2-oxepanone
- 2-Oxepanone,4-methyl
- BEA46085
- AKOS015898483
- SCHEMBL22380701
- Methyl2,3-dioxoindoline-5-carboxylate
- METHYL 2,3-DIOXO-1H-INDOLE-5-CARBOXYLATE
- 101460-85-9
- Methyl 2,3-dioxoindoline-5-carboxylate
- SB65789
- AMY31741
- Methyl 2,3-dioxo-1H-indoline-5-carboxylate
- CS-0416082
- MDL： MFCD11045030
- Inchi： 1S/C10H7NO4/c1-15-10(14)5-2-3-7-6(4-5)8(12)9(13)11-7/h2-4H,1H3,(H,11,12,13)
- InChI Key： ATUFIXGDMRVWPE-UHFFFAOYSA-N
- SMILES： O=C1C(NC2C=CC(C(=O)OC)=CC=21)=O

Computed Properties

Exact Mass: 205.03800
Monoisotopic Mass: 205.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 72.5A^2

Experimental Properties

PSA: 72.47000
LogP: 0.74600

5-carboxyisatin Methyl Ester Pricemore >>

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